Cas no 1520629-84-8 (2,4(1H,3H)-Pyrimidinedione, 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-
• CAS No: 1520629-84-8
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• CID: 5238619
• Update Time: 2026-03-08

2,4(1H,3H)-Pyrimidinedione, 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-

• Inchi： 1S/C8H9N5O2/c1-12-5-9-11-6(12)4-13-3-2-7(14)10-8(13)15/h2-3,5H,4H2,1H3,(H,10,14,15)
• InChI Key： OMTCRBBSABWEQC-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2N(C)C=NN=2)C=CC(=O)N1

Additional information on 2,4(1H,3H)-Pyrimidinedione, 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-

Comprehensive Overview of 2,4(1H,3H)-Pyrimidinedione, 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]- (CAS No. 1520629-84-8)

2,4(1H,3H)-Pyrimidinedione, 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-, with the CAS number 1520629-84-8, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrimidinedione family, which is known for its diverse biological activities. The integration of a 1,2,4-triazole moiety enhances its potential applications in drug discovery, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its role in modulating enzymatic pathways and its potential as a scaffold for small-molecule inhibitors.

In recent years, the demand for heterocyclic compounds like 2,4(1H,3H)-Pyrimidinedione derivatives has surged due to their relevance in targeted drug delivery and precision medicine. The compound’s unique structure, featuring both pyrimidine and triazole rings, makes it a promising candidate for addressing challenges in cancer therapy and antiviral research. For instance, its potential to interact with kinase enzymes has been a focal point in studies related to signal transduction inhibition. This aligns with current trends in personalized healthcare, where small-molecule drugs are designed to target specific molecular pathways.

The synthesis and characterization of CAS 1520629-84-8 involve advanced organic chemistry techniques, including nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure high purity and reproducibility, which are critical for preclinical studies. The compound’s solubility and stability under physiological conditions are also key factors being evaluated to optimize its bioavailability. Such properties are essential for its potential use in oral formulations or intravenous delivery systems.

From an industrial perspective, 2,4(1H,3H)-Pyrimidinedione, 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]- is part of a growing market for fine chemicals used in biopharmaceutical manufacturing. Companies specializing in custom synthesis and contract research are actively developing scalable production methods to meet the needs of drug development pipelines. This compound’s versatility also extends to material science, where its molecular framework could inspire innovations in functional polymers or catalysts.

In the context of sustainability, researchers are investigating greener synthesis routes for CAS 1520629-84-8, such as microwave-assisted reactions or catalytic methods that reduce waste. This aligns with global initiatives to minimize the environmental impact of chemical manufacturing. Additionally, the compound’s potential applications in agrochemicals and veterinary medicine are being explored, further broadening its commercial relevance.

For those seeking detailed technical data or supplier information on 1520629-84-8, reputable databases like PubChem and Reaxys provide comprehensive entries. The compound’s safety profile and handling guidelines are also documented to ensure compliance with laboratory best practices. As interest in precision therapeutics grows, 2,4(1H,3H)-Pyrimidinedione derivatives like this one are poised to play a pivotal role in advancing modern medicine.